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Compound of Interest

Compound Name: 6-Methoxyquinolin-5-amine

Cat. No.: B1297789 Get Quote

CAS Number: 50358-38-8

This technical guide provides a comprehensive overview of 6-Methoxyquinolin-5-amine,

including its chemical properties, a proposed synthetic route, and its potential biological

significance based on the activities of structurally related compounds. This document is

intended for researchers, scientists, and professionals in the field of drug development.

Core Compound Properties
While detailed experimental data for 6-Methoxyquinolin-5-amine is limited in publicly

available literature, the following properties have been identified.

Property Value Source

CAS Number 50358-38-8 Internal Search

Molecular Formula C₁₀H₁₀N₂O Internal Search

Molecular Weight 174.20 g/mol Internal Search

Melting Point 154-156 °C Internal Search

Proposed Synthesis Pathway
A specific, experimentally validated synthesis for 6-Methoxyquinolin-5-amine is not readily

available in the literature. However, a plausible synthetic route can be proposed based on
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established methods for the synthesis of substituted quinolines, such as the Skraup synthesis

or the Friedländer annulation. The following diagram illustrates a hypothetical synthetic

workflow.
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Caption: A proposed synthetic workflow for 6-Methoxyquinolin-5-amine.

Note: This proposed pathway is illustrative and would require experimental optimization and

validation.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 6-
Methoxyquinolin-5-amine is not currently available in peer-reviewed literature. Researchers

interested in this compound would need to perform their own analytical characterization.

Potential Biological Significance and Signaling
Pathways
While the specific biological activity of 6-Methoxyquinolin-5-amine has not been extensively

studied, the aminoquinoline scaffold is a well-known pharmacophore with a broad range of

biological activities.[1] Notably, aminoquinoline derivatives are the basis for several important

antimalarial drugs.[2][3]

The primary mechanism of action for many aminoquinoline-based antimalarials, such as

chloroquine, is the inhibition of hemozoin biocrystallization in the malaria parasite, Plasmodium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1297789?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115513/
https://www.researchgate.net/publication/282910719_Synthesis_of_New_4-Aminoquinolines_and_Evaluation_of_Their_In_Vitro_Activity_against_Chloroquine-Sensitive_and_Chloroquine-Resistant_Plasmodium_falciparum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


falciparum.[2] The parasite digests hemoglobin in the host's red blood cells, releasing toxic

heme. To protect itself, the parasite polymerizes heme into an insoluble, non-toxic crystal called

hemozoin. Aminoquinolines are thought to interfere with this polymerization process, leading to

the accumulation of toxic heme and subsequent parasite death.[2]

Given its structure, it is plausible that 6-Methoxyquinolin-5-amine could exhibit similar

antimalarial properties. The following diagram illustrates the generalized mechanism of action

for aminoquinoline antimalarials.
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Caption: Generalized mechanism of action for aminoquinoline antimalarials.

Further research would be necessary to determine if 6-Methoxyquinolin-5-amine possesses

antimalarial activity and to elucidate its specific mechanism of action. Other potential biological

activities of aminoquinolines include antimicrobial and anticancer effects.[1]

Experimental Protocols
Due to the lack of specific literature on 6-Methoxyquinolin-5-amine, detailed experimental

protocols for its use are not available. Researchers would need to develop and validate their

own protocols based on the intended application and by referencing methodologies used for

structurally similar compounds.
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Conclusion
6-Methoxyquinolin-5-amine is a chemical compound with a confirmed structure and basic

physical properties. While in-depth experimental data is scarce, its aminoquinoline core

suggests potential for biological activity, particularly in the area of antimalarial research. The

proposed synthetic pathway and the discussion of potential biological significance provide a

foundation for future investigation into this molecule. Further experimental work is required to

fully characterize its properties, develop efficient synthetic methods, and explore its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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